Cas no 2549065-00-9 (1-[(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole)

• Product Name: 1-[(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole
• CAS No: 2549065-00-9
• MF: C₁₄H₁₅N₅S
• MW: 285.367400407791
• CID: 5315512
• PubChem ID: 154829979
• Update Time: 2025-10-28

1-[(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2549065-00-9
• AKOS040722640
• F6745-1698
• 1-[(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole
• 4-[3-(1H-Imidazol-1-ylmethyl)-1-azetidinyl]-7-methylthieno[3,2-d]pyrimidine

• Inchi： 1S/C14H15N5S/c1-10-7-20-13-12(10)16-8-17-14(13)19-5-11(6-19)4-18-3-2-15-9-18/h2-3,7-9,11H,4-6H2,1H3
• InChI Key： JNIJSTJYIIMMIG-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC(CN3C=NC=C3)C2)=C2SC=C(C)C2=N1

Computed Properties

• Exact Mass: 285.10481667g/mol
• Monoisotopic Mass: 285.10481667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.8±45.0 °C(Predicted)
• pka: 6.94±0.12(Predicted)

Additional information on 1-[(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole

Introduction to 1-[(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole (CAS No. 2549065-00-9)

1-[(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2549065-00-9, belongs to a class of heterocyclic molecules that exhibit promise in drug discovery and development. The intricate scaffold of this molecule incorporates multiple nitrogen-containing rings, which are known to be pivotal in the design of bioactive agents.

The core structure of 1-[(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole consists of an imidazole ring linked to an azetidine moiety, which is further substituted with a 7-methylthieno[3,2-d]pyrimidine unit. This particular arrangement of heterocycles creates a molecular entity with a high degree of functional diversity, making it a valuable candidate for further exploration in medicinal chemistry. The presence of the 7-methylthieno[3,2-d]pyrimidine moiety is particularly noteworthy, as it has been implicated in various pharmacological contexts, including antimicrobial and anticancer applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the potential of heterocyclic compounds. The 1H-imidazole core is a well-established pharmacophore in drug design, renowned for its ability to interact with biological targets such as enzymes and receptors. The incorporation of additional rings like azetidine and thienopyrimidine enhances the compound's complexity and may expand its spectrum of biological activity. This molecular architecture is particularly intriguing because it combines elements known to modulate key biological pathways.

One of the most compelling aspects of 1-[(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole is its potential as a scaffold for developing small-molecule inhibitors. The compound's dual functionality—combining an imidazole ring with an azetidine-thienopyrimidine hybrid—suggests that it could interfere with multiple targets simultaneously. Such multifunctional approaches are increasingly favored in drug development due to their ability to address complex diseases more effectively than single-target agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like 1-[(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole with biological targets. These studies have highlighted the compound's potential as a kinase inhibitor, particularly in the context of tyrosine kinases, which are overexpressed in various cancers. The structural features that contribute to this activity include the ability of the molecule to mimic natural substrates or allosterically modulate enzyme conformation.

The synthesis of 1-(CAS No. 2549065)-009 presents both challenges and opportunities for synthetic chemists. The construction of the tricyclic system requires precise control over reaction conditions to ensure high yield and purity. However, recent methodologies have demonstrated that multi-step synthetic routes can be optimized to produce this compound efficiently on a laboratory scale. These advancements are crucial for enabling further exploration of its pharmacological properties.

From a pharmacological perspective, 1-(CAS No.) 2549065 exhibits several promising characteristics. Initial in vitro studies have suggested that it may possess inhibitory activity against certain enzymes and receptors relevant to inflammatory diseases and cancer. The ability of this compound to modulate these pathways could make it a valuable lead compound for further medicinal chemistry optimization.

The role of computational modeling in understanding the behavior of such complex molecules cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how 1-(CAS No.) 2549065 interacts with its potential targets at an atomic level. These insights are critical for guiding structure-based drug design efforts aimed at improving potency and selectivity.

In conclusion, 2549065-CAS No.-009 represents a significant advancement in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. Its development as a therapeutic agent holds considerable promise, particularly as research continues to uncover new applications for heterocyclic compounds like this one. As our understanding of molecular interactions evolves, so too will our ability to harness such compounds for treating human disease.